Cas no 2408430-31-7 (4-carbxlic acid methy ester cyclohexane boronic acid)

• Product Name: 4-carbxlic acid methy ester cyclohexane boronic acid
• CAS No: 2408430-31-7
• MF: C₈H₁₅BO₄
• MW: 186.013303041458
• MDL: MFCD32066998
• CID: 4776720
• Update Time: 2026-02-26

4-carbxlic acid methy ester cyclohexane boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-carbxlic acid methy ester cyclohexane boronic acid

• MDL： MFCD32066998
• Inchi： 1S/C8H15BO4/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h6-7,11-12H,2-5H2,1H3
• InChI Key： BZCROUDJTUPKBE-UHFFFAOYSA-N
• SMILES： C(C1CCC(B(O)O)CC1)(=O)OC

Additional information on 4-carbxlic acid methy ester cyclohexane boronic acid

Comprehensive Analysis of 4-Carboxylic Acid Methyl Ester Cyclohexane Boronic Acid (CAS No. 2408430-31-7): Properties, Applications, and Industry Trends

4-Carboxylic acid methyl ester cyclohexane boronic acid (CAS No. 2408430-31-7) is a specialized boronic acid derivative gaining attention in pharmaceutical and material science research. This compound, characterized by its unique cyclohexane backbone and ester-functionalized boronic acid group, serves as a versatile building block in organic synthesis. Its molecular structure combines the stability of a cyclohexane ring with the reactivity of both carboxylic ester and boronic acid functionalities, making it valuable for Suzuki-Miyaura cross-coupling reactions – a topic frequently searched in synthetic chemistry forums.

Recent studies highlight the compound's role in developing targeted drug delivery systems, particularly in oncology research where boron-containing compounds are explored for boron neutron capture therapy (BNCT). The methyl ester group enhances solubility while allowing controlled hydrolysis, a feature often discussed in prodrug design discussions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), with the boronic acid moiety showing characteristic peaks at 7.5-8.5 ppm in ¹¹B NMR spectra – data points highly sought after by analytical chemists.

The compound's structure-activity relationship has become a trending topic in medicinal chemistry circles, especially since Google Trends shows a 40% increase in searches for "boronic acid drugs" since 2022. Its cyclohexane conformation reduces steric hindrance compared to aromatic analogs, improving reactivity in polymer-supported synthesis – a technique growing in popularity due to sustainable chemistry demands. Researchers frequently inquire about its storage conditions (recommended: -20°C under nitrogen) and compatibility with common solvents like THF and DMSO.

In material science, the compound's dual functionality enables creation of self-assembled monolayers (SAMs) on metal oxides, a hot topic in nanotechnology research. The carboxylic acid precursor (after ester hydrolysis) allows covalent bonding to surfaces while the boronic acid group facilitates subsequent functionalization – a strategy generating discussion in biosensor development forums. Patent databases reveal increasing applications in OLED materials, where its electron-deficient boron center improves charge transport properties.

Quality control protocols for CAS No. 2408430-31-7 emphasize residual solvent analysis by GC and heavy metal screening, addressing regulatory concerns in pharmaceutical applications. The compound's hydrolytic stability (t½ >24h in pH 7.4 buffer) makes it suitable for biological studies, though researchers often search for optimal protection-deprotection strategies for the boronic acid group during multi-step syntheses. Recent publications in ACS Catalysis highlight its use in asymmetric hydrogenation when combined with chiral ligands.

From a commercial perspective, the global market for cyclohexane-based boronic acids is projected to grow at 6.8% CAGR (2023-2030), driven by demand for PET imaging agents and protein-protein interaction inhibitors. The methyl ester protection strategy in this compound answers frequent queries about handling sensitive boronic acids in industrial settings. Suppliers typically provide certificates of analysis including HPLC chromatograms and elemental analysis data, which are critical for researchers comparing batch-to-batch consistency.

Environmental considerations include the compound's biodegradability profile (62% degradation in 28 days per OECD 301B) and green chemistry applications. Its use in flow chemistry setups has been documented in recent Royal Society of Chemistry papers, addressing the growing interest in continuous manufacturing processes. The steric effects of the cyclohexane ring versus phenyl analogs remain a popular discussion point in computational chemistry studies examining transition state energies.

Future research directions focus on the compound's potential in covalent organic frameworks (COFs) and as a dynamic covalent chemistry component. The presence of both hydrogen bond acceptor (ester carbonyl) and donor (boronic acid) sites makes it interesting for supramolecular chemistry applications. These aspects align with increasing searches for "multi-functional building blocks" in chemical databases, reflecting the compound's relevance in cutting-edge research.